Cas no 97608-47-4 (Benzene, 1-chloro-2-(chlorodifluoromethoxy)-)

Benzene, 1-chloro-2-(clorodifluorometoxi)-, is a halogenated aromatic compound featuring both chloro and chlorodifluoromethoxy functional groups. Its unique structure confers high reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of the chlorodifluoromethoxy group enhances its electrophilic properties, facilitating selective substitution reactions. This compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its dual functionality allows for versatile derivatization, enabling the construction of complex molecular frameworks. Careful handling is recommended due to potential reactivity with nucleophiles and sensitivity to moisture. Suitable for controlled laboratory use under inert conditions.

Benzene, 1-chloro-2-(chlorodifluoromethoxy)- structure

97608-47-4 structure

Product Name:Benzene, 1-chloro-2-(chlorodifluoromethoxy)-

CAS No:97608-47-4

MF:C₇H₄Cl₂F₂O

MW:213.008867263794

MDL:MFCD31009298

CID:4368544

PubChem ID:13405091

Update Time:2025-05-21

Benzene, 1-chloro-2-(chlorodifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-chloro-2-(chlorodifluoromethoxy)-
- 2-(Chlorodifluoromethoxy)chlorobenzene
- ABIAVMRNJGZUOL-UHFFFAOYSA-N
- 1-chloro-2-[chloro(difluoro)methoxy]benzene
- 97608-47-4
- MFCD31009298
- SCHEMBL10886037
- MDL： MFCD31009298
- Inchi： 1S/C7H4Cl2F2O/c8-5-3-1-2-4-6(5)12-7(9,10)11/h1-4H
- InChI Key： ABIAVMRNJGZUOL-UHFFFAOYSA-N
- SMILES： C1(Cl)=CC=CC=C1OC(Cl)(F)F

Computed Properties

Exact Mass: 211.9607265Da
Monoisotopic Mass: 211.9607265Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 9.2Å²

Benzene, 1-chloro-2-(chlorodifluoromethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB279740-1 g	2-(Chlorodifluoromethoxy)chlorobenzene; .	97608-47-4	1g	€490.00	2023-06-22
abcr	AB279740-5 g	2-(Chlorodifluoromethoxy)chlorobenzene; .	97608-47-4	5g	€1090.00	2023-06-22
abcr	AB279740-1g	2-(Chlorodifluoromethoxy)chlorobenzene; .	97608-47-4	1g	€490.00	2025-04-14
abcr	AB279740-5g	2-(Chlorodifluoromethoxy)chlorobenzene; .	97608-47-4	5g	€1090.00	2025-04-14